Cas no 1249490-35-4 (2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide)

• Product Name: 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide
• CAS No: 1249490-35-4
• MF: C₁₁H₂₀N₄O
• MW: 224.302701950073
• CID: 6388223
• PubChem ID: 61917370
• Update Time: 2025-05-18

2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide Chemical and Physical Properties

Names and Identifiers

• 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide
• 1249490-35-4
• AKOS011191287
• EN300-1140554

• Inchi： 1S/C11H20N4O/c1-3-14-11(2,10(12)16)5-4-7-15-8-6-13-9-15/h6,8-9,14H,3-5,7H2,1-2H3,(H2,12,16)
• InChI Key： BMPCFRIDYQDOEH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(CCCN1C=NC=C1)NCC)N

Computed Properties

• Exact Mass: 224.16371127g/mol
• Monoisotopic Mass: 224.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 72.9Ų

Additional information on 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide

Professional Introduction to Compound with CAS No. 1249490-35-4 and Product Name: 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide

Compound with the CAS number 1249490-35-4 and the product name 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural composition, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates key functional groups that make it a promising candidate for further exploration in therapeutic interventions.

The name of the compound, 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide, provides valuable insights into its chemical properties and synthesis pathways. The presence of an ethylamino group suggests potential interactions with biological targets, while the 1H-imidazol-1-yl moiety is known for its role in various pharmacophores. The methylpentanamide backbone further contributes to the compound's complexity and reactivity, making it a versatile molecule for synthetic modifications.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. The structural features of 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide make it an attractive candidate for further investigation in this context. Specifically, the imidazole ring has been extensively studied for its role in drug design due to its ability to form hydrogen bonds and interact with metal ions, which are crucial for many biological processes.

Current research in medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways simultaneously. The structure of 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide aligns well with this trend, as it contains multiple sites for interaction with biological targets. This characteristic opens up possibilities for designing drugs with enhanced efficacy and reduced side effects. For instance, the ethylamino group could potentially interact with enzymes or receptors, while the methylpentanamide moiety might influence cell signaling pathways.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The imidazole ring is particularly relevant here, as it has been shown to have neuroprotective properties in several preclinical studies. Additionally, the ethylamino group could modulate neurotransmitter activity, making this compound a promising candidate for further exploration in this area. Recent advancements in drug delivery systems have also facilitated the development of targeted therapies, which could enhance the therapeutic potential of compounds like 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide.

The synthesis of this compound involves a series of well-defined chemical reactions that highlight its synthetic accessibility. The use of readily available starting materials and standard coupling techniques makes it feasible to produce larger quantities for both research and potential clinical trials. This aspect is crucial for translating laboratory findings into tangible therapeutic solutions. Moreover, the structural diversity offered by this compound allows for extensive modifications, enabling researchers to fine-tune its properties for specific applications.

In conclusion, compound with CAS No. 1249490-35-4 and product name 2-(ethylamino)-5-(1H-imidazol-1-yl)-2-methylpentanamide represents a significant advancement in chemical and pharmaceutical research. Its unique structural features and potential applications in drug development make it a promising candidate for further exploration. As research continues to uncover new therapeutic targets and delivery systems, compounds like this one are poised to play a crucial role in addressing unmet medical needs.